4',4''(5'')-Diacetyldibenzo-18-crown-6

• CAS No.: 68817-65-2
• Molecular Formula: C24H28O8
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 1-(24-acetyl-2,5,8,15,18,21-hexaoxatricyclo[20.4.0.09,14]hexacosa-1(22),9(14),10,12,23,25-hexaen-11-yl)ethanone
• InChI: InChI=1S/C24H28O8/c1-17(25)19-3-5-21-23(15-19)31-13-9-27-8-12-30-22-6-4-20(18(2)26)16-24(22)32-14-10-28-7-11-29-21/h3-6,15-16H,7-14H2,1-2H3
• InChI Key: HPAWAIFDXKBZGU-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC2=C(C=C1)OCCOCCOC3=C(C=CC(=C3)C(=O)C)OCCOCCO2

Description

4',4''(5'')-Diacetyldibenzo-18-crown-6 is a derivative of dibenzo-18-crown-6 (DB18C6), a macrocyclic polyether with two benzene rings fused to an 18-membered crown ether backbone. The acetyl groups (-COCH₃) at the 4',4''(5'') positions enhance its electron-withdrawing character and modulate its ion-binding selectivity. Synthesized via Grignard reactions of 4',4''-diiodo-DB18C6 with acetic acid derivatives, this compound exhibits yields dependent on the carbonyl source: ethyl acetate (22%), acetic anhydride (37%), and acetic acid chloride (48%) . Its structure is confirmed by NMR spectroscopy, with O-CH₂ protons appearing at 4.00–4.23 ppm and ¹³C-NMR aligning with theoretical predictions .

Comparison with Similar Compounds

Comparative Analysis with Analogous Compounds

Substituent Effects on Reactivity and Selectivity

Di-tert-Butyl Derivatives

• 4',4''(5'')-Di-tert-butyldibenzo-18-crown-6 (CAS 29471-17-8): The tert-butyl groups increase lipophilicity, making it suitable for strontium extraction from nitric acid media in nuclear waste analysis .
• 4',4"(5")-Di-tert-butyldicyclohexano-18-crown-6 (CAS 223719-29-7): Cyclohexano rings further enhance hydrophobicity, improving strontium selectivity over the non-alkylated analogue .
• Comparison : Acetylated DB18C6 lacks the extreme lipophilicity of tert-butyl derivatives, favoring applications in polar solvents or membrane transport studies.

Amino and Hydroxy Derivatives

• 4'-Aminodibenzo-18-crown-6: The amino group (-NH₂) enables functionalization for biological studies, such as protein interactions and ion transport .
• cis/trans-Dihydroxy-DB18C6 : Hydroxyl groups (-OH) facilitate cross-linking in polymer matrices, contrasting with the acetylated compound’s role in small-molecule coordination .

Formyl and Valeryl Derivatives

• 4',4''-Diformyldibenzo-18-crown-6 : The aldehyde group (-CHO) offers reactivity for Schiff base formation, useful in sensor design .

Structural and Conformational Differences

• DB18C6 vs. 18-Crown-6 (18C6): DB18C6’s non-planar conformation, stabilized by intramolecular hydrogen bonds, allows enantiomer formation, unlike the planar 18C6. Acetylation preserves this conformation, as shown by G3MP2-level computational studies .
• Acetyl vs. Formyl Substituents : Acetyl groups reduce cavity polarity compared to formyl derivatives, impacting cation-π interactions with alkali metals like K⁺ .

Q & A

What are the common synthetic routes for 4',4''(5'')-Diacetyldibenzo-18-crown-6, and what yields are typically achieved?

Basic
The primary synthetic route involves Grignard reactions of 4',4''-diiododibenzo-18-crown-6 with acylating agents (ethyl acetate, acetic anhydride, or acetyl chloride) in an inert argon atmosphere. The yields vary significantly depending on the reactivity of the acylating agent:

• Ethyl acetate : 22% yield
• Acetic anhydride : 37% yield
• Acetyl chloride : 48% yield

The reaction produces tertiary alcohols and oxidation by-products, necessitating purification via chromatography or recrystallization. Optimal conditions include strict anhydrous environments and stoichiometric control to suppress side reactions .

What spectroscopic techniques are used to confirm the structure of 4',4''(5'')-Diacetyldibenzo-18-crown-6?

Basic
Structural validation relies on ¹H-NMR , ¹³C-NMR , and IR spectroscopy :

• ¹H-NMR : Crown ether protons (O–CH₂) resonate at 4.00–4.23 ppm, while acetyl groups show signals near 2.3–2.5 ppm.
• ¹³C-NMR : Carbonyl carbons (C=O) appear at ~205–210 ppm, with aromatic carbons in the 110–150 ppm range.
• IR : Strong C=O stretching vibrations at ~1700 cm⁻¹ confirm acetylation.

Minor spectral discrepancies (e.g., proton signal shifts) arise from solvent interactions or molecular spatial arrangements, which are resolved by comparing experimental and computational spectra .

How does the reactivity of acylating agents influence the yield of 4',4''(5'')-Diacetyldibenzo-18-crown-6 in Grignard reactions?

Advanced
The reactivity order—ester < anhydride < acid chloride —stems from differences in electrophilicity and steric hindrance. Acetyl chloride, being the most electrophilic, achieves the highest yield (48%) due to faster nucleophilic attack by the Grignard reagent. In contrast, ethyl acetate’s lower reactivity and steric bulk result in a 22% yield. Quantum-chemical calculations reveal that acylating agents with planar geometry (e.g., acetyl chloride) facilitate smoother transition states, whereas bulky esters hinder reagent accessibility .

What are the primary sources of spectral discrepancies in NMR analysis, and how can they be addressed?

Advanced
Spectral variations in ¹H/¹³C-NMR arise from:

• Solvent effects : Polar solvents (e.g., CDCl₃ vs. DMSO-d₆) induce shifts in proton environments.
• Conformational dynamics : Flexibility of the crown ether ring causes signal splitting.
• Intermolecular interactions : Hydrogen bonding with residual moisture or counterions alters chemical shifts.

Mitigation strategies include:

• Using deuterated solvents with low polarity (e.g., CDCl₃).
• Conducting variable-temperature NMR to "freeze" conformational changes.
• Validating assignments via quantum-chemical simulations (e.g., DFT) to match experimental spectra .

How can by-product formation (e.g., tertiary alcohols) be minimized during synthesis?

Advanced
Tertiary alcohols form via over-addition of Grignard reagents to acetyl groups. Key strategies to suppress this include:

• Controlled reagent addition : Slow, dropwise addition of the Grignard reagent to avoid excess.
• Low-temperature reactions : Conducting reactions at –20°C to –40°C reduces side-reaction kinetics.
• Catalytic additives : Introducing Lewis acids (e.g., BF₃·OEt₂) to stabilize intermediates and direct selectivity.

Post-synthesis, column chromatography with silica gel (hexane/ethyl acetate gradient) effectively isolates the target compound .

How do computational methods support the structural validation of 4',4''(5'')-Diacetyldibenzo-18-crown-6?

Advanced
Quantum-chemical calculations (e.g., DFT or Hartree-Fock methods) predict NMR chemical shifts and IR vibrational modes, which are compared to experimental data. For example:

• Computed ¹³C-NMR shifts for carbonyl carbons align within 2–3 ppm of experimental values.
• IR simulations reproduce C=O stretching frequencies with >95% accuracy.

Discrepancies between computed and observed spectra highlight conformational flexibility or solvent effects, guiding iterative refinements in structural assignments .